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Compound of Interest

Compound Name: ML154

Cat. No.: B609497 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on the solubility and stability of the neuropeptide S receptor

(NPSR) antagonist, ML154, in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for ML154?

A1: The recommended solvent for preparing stock solutions of ML154 is Dimethyl Sulfoxide

(DMSO).

Q2: What is the solubility of ML154 in DMSO?

A2: The solubility of ML154 in DMSO has been reported by various suppliers. It is advisable to

sonicate the solution to aid dissolution. Please refer to the table below for reported solubility

values.

Q3: How should I prepare a stock solution of ML154 in DMSO?

A3: A detailed protocol for preparing a stock solution of ML154 in DMSO is provided in the

"Experimental Protocols" section of this guide.

Q4: How should I store the solid compound and DMSO stock solutions of ML154?
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A4: Solid ML154 should be stored at -20°C for long-term stability (up to 3 years). Once

dissolved in DMSO, the stock solution should be aliquoted and stored at -80°C to minimize

freeze-thaw cycles. Under these conditions, the solution is expected to be stable for up to one

year.

Q5: I observed precipitation when diluting my ML154 DMSO stock solution in aqueous media.

What should I do?

A5: This is a common issue when diluting DMSO stocks of hydrophobic compounds into

aqueous buffers or cell culture media. To mitigate this, it is recommended to perform serial

dilutions. When preparing working solutions for cell-based assays, ensure the final

concentration of DMSO is low (typically <0.5%) to avoid cytotoxicity. It is also crucial to include

a vehicle control (media with the same final DMSO concentration) in your experiments.

Q6: Is ML154 stable in DMSO at room temperature?

A6: While short-term handling at room temperature is generally acceptable, prolonged storage

at this temperature is not recommended. For optimal stability, stock solutions in DMSO should

be stored at -80°C.

Data Presentation
Table 1: Solubility of ML154 in DMSO

Supplier/Source
Reported Solubility in
DMSO

Notes

Cayman Chemical 10 mg/mL Sonication is advised.

TargetMol 55 mg/mL (100.83 mM) Sonication is recommended.

MOLNOVA 62.5 mg/mL (114.58 mM)

BioCrick Soluble to 100 mM

Note: The variability in reported solubility may be due to differences in the specific batch of the

compound, the purity, and the experimental conditions used for determination.
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Table 2: Recommended Storage Conditions for ML154

Form Storage Temperature Recommended Duration

Solid (Powder) -20°C Up to 3 years

In DMSO -80°C Up to 1 year

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of ML154 in DMSO

Materials:

ML154 (solid powder)

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Calibrated pipette

Procedure:

Pre-weighing Preparation: Allow the vial containing solid ML154 to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of ML154 powder in a sterile microcentrifuge

tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.5455 mg of

ML154 (Molecular Weight: 545.48 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the ML154 powder.
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Dissolution: Vortex the solution for 1-2 minutes to facilitate dissolution. If the compound does

not fully dissolve, sonicate the tube for 5-10 minutes in a water bath sonicator. Visually

inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles. Store the

aliquots at -80°C.

Visualizations

Stock Solution Preparation Storage

Weigh ML154 Powder Add Anhydrous DMSO
Calculate Volume

Vortex / Sonicate Aliquot into Single-Use TubesEnsure Complete Dissolution Store at -80°C

Click to download full resolution via product page

Caption: Experimental workflow for preparing an ML154 stock solution in DMSO.
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Caption: Simplified signaling pathway of the Neuropeptide S Receptor (NPSR) and the

antagonistic action of ML154.

To cite this document: BenchChem. [ML154 Technical Support Center: Solubility and Stability
in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609497#ml154-solubility-and-stability-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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